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Compound of Interest

Compound Name: Hydroxylamine-15N hydrochloride

Cat. No.: B032924

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemical reagents like Hydroxylamine-15N hydrochloride are
paramount. This document provides immediate, procedural guidance for the operational use
and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical Profile and Hazards

Hydroxylamine-15N hydrochloride is the isotopically labeled form of hydroxylamine
hydrochloride. While the nitrogen-15 isotope is primarily for tracking purposes in experimental
settings, the chemical's hazardous properties remain consistent with the unlabeled compound.
It is a potent skin and eye irritant, may cause an allergic skin reaction, is toxic if swallowed, and
is suspected of causing cancer.[1][2] Furthermore, it can be corrosive to metals and may
explode when heated.[1][2][3][4] The compound is also very toxic to aquatic life.[1][3][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety. The following table
outlines the required PPE for handling Hydroxylamine-15N hydrochloride.
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Specifications and

Body Part Required PPE
Remarks
Eye protection must be tested
o and approved under
Safety glasses with side )
Eyes/Face _ _ appropriate government
shields and a face shield
standards such as NIOSH
(US) or EN 166 (EU).[3]
Gloves must be inspected
before use and disposed of
Chemical-resistant gloves after contamination.[3] A
Skin (e.g., nitrile rubber) and a lab complete suit protecting

coat or chemical-resistant suit

against chemicals should be
worn where there is a risk of

significant exposure.[3]

Respiratory

NIOSH-approved respirator

A full-face particle respirator
type N100 (US) or type P3 (EN
143) respirator cartridges are
recommended as a backup to
engineering controls.[3] If a
respirator is the sole means of
protection, a full-face supplied

air respirator should be used.

[3]

Physical and Chemical Properties

Property Value

Molecular Weight 70.48 g/mol [6]
Melting Point 155-157 °C

pH 3.2 (1% solution)[7]
Solubility Soluble in water[8]
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Operational Plan: From Receipt to Use

A systematic approach to handling Hydroxylamine-15N hydrochloride is crucial for

maintaining a safe laboratory environment.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents and heavy metals.[8] The storage area should be a
designated corrosives area.[1][8]

Container Integrity: Keep the container tightly closed to prevent exposure to air and
moisture, as the substance is sensitive to both.[1][3][8]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Handling and Experimental Use

Controlled Environment: All handling and weighing of the solid material should be conducted
within a chemical fume hood to minimize inhalation exposure.[1][8]

Engineering Controls: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[8]

Preventing Dust Formation: Avoid the formation of dust and aerosols during handling.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and
at the end of the workday.[3] Do not eat, drink, or smoke in areas where the chemical is
handled.[1]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid / Spill Response

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1][4]

Immediately wash off with plenty of water for at
least 15 minutes.[1] Remove contaminated

Skin Contact _ _ _ _ _
clothing. Seek immediate medical attention.[1]

[4]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen.[1][7] Seek immediate

medical attention.[1][7]

Do NOT induce vomiting.[1] Rinse mouth with
Ingestion water and call a physician or poison control

center immediately.[1][3]

Evacuate personnel to a safe area.[3] Wear
appropriate PPE, including respiratory

Spil protection.[3] Avoid dust formation.[1][3] Sweep
up the spilled material and place it in a suitable,
closed container for disposal.[1][3] Do not let the

product enter drains.[1][3]

Disposal Plan

Proper disposal of Hydroxylamine-15N hydrochloride and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including contaminated PPE and empty
containers, in clearly labeled, sealed containers.

o Waste Segregation: Do not mix with other waste streams unless explicitly permitted.

» Disposal Method: Dispose of the chemical waste at an approved waste disposal plant.[3] The
disposal must be in accordance with local, state, and federal regulations.
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o Container Disposal: Empty containers may still retain hazardous residues and should be
treated as hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of
Hydroxylamine-15N hydrochloride.
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Caption: Workflow for Safe Handling of Hydroxylamine-15N Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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